PF-06751979

• CAS No.: 1818339-66-0
• Product Name: PF-06751979
• Molecular Formula: C18H19F2N5O3S2
• Molecular Weight: 455.5
• IUPAC Name: N-[2-[(4aR,6S,8aR)-2-amino-6-methyl-4a,5,6,8-tetrahydro-4H-pyrano[3,4-d][1,3]thiazin-8a-yl]-1,3-thiazol-4-yl]-5-(difluoromethoxy)pyridine-2-carboxamide
• Standard InChI: InChI=1S/C18H19F2N5O3S2/c1-9-4-10-6-30-17(21)25-18(10,8-27-9)15-24-13(7-29-15)23-14(26)12-3-2-11(5-22-12)28-16(19)20/h2-3,5,7,9-10,16H,4,6,8H2,1H3,(H2,21,25)(H,23,26)/t9-,10-,18-/m0/s1
• Standard InChIKey: ZLZUHACSRMOLLV-RAALSFIWSA-N
• SMILES: CC1CC2CSC(=NC2(CO1)C3=NC(=CS3)NC(=O)C4=NC=C(C=C4)OC(F)F)N
• Description: PF-06751979 is a potent, and brain penetrant β-site amyloid precursor protein cleaving enzyme 1 (BACE1) inhibitor which lacks hypopigmentation. PF-06751979 showed BACE1 IC50 = 7.3 nM, and BACE2 IC50= 273 nM. PF-06751979 displays excellent brain penetration, potent in vivo efficacy, and broad selectivity over related aspartyl proteases, including BACE2. Chronic dosing of 64 for up to 9 months in dog model did not reveal any observation of hair coat color (pigmentation) changes and suggests a key differentiator over current BACE1 inhibitors that are nonselective against BACE2 in later stage clinical development.
• Purity: 98%
• Related CAS: 1818339-67-1 (HCl)
• Synonyms: PF-06751979; PF 06751979; PF06751979
• Targets: BACE1
• Reference: [1]. O'Neill BT, et al. Design and Synthesis of Clinical Candidate PF-06751979: A Potent, Brain Penetrant, β-Site Amyloid Precursor Protein Cleaving Enzyme 1 (BACE1) Inhibitor Lacking Hypopigmentation. J Med Chem. 2018 May 24;61(10):4476-4504.
• PubChem Compound: 118435360
• Last Modified: Nov 11 2021